Cas no 2287340-54-7 (4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole)
2287340-54-7 structure
Product Name:4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole
CAS No:2287340-54-7
MF:C11H11BrFN3
MW:284.127544641495
CID:5755231
PubChem ID:146036872
Update Time:2023-11-15
4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole
- 2287340-54-7
- EN300-6750194
- 4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole
- A1-28047
- 1H-Benzotriazole, 4-bromo-1-cyclopentyl-6-fluoro-
-
- Inchi: 1S/C11H11BrFN3/c12-9-5-7(13)6-10-11(9)14-15-16(10)8-3-1-2-4-8/h5-6,8H,1-4H2
- InChI Key: VXEQLHXOEJWJGD-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC2=C1N=NN2C1CCCC1)F
Computed Properties
- Exact Mass: 283.01204g/mol
- Monoisotopic Mass: 283.01204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- Density: 1.77±0.1 g/cm3(Predicted)
- Boiling Point: 402.2±25.0 °C(Predicted)
- pka: -1.86±0.30(Predicted)
4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6750194-0.05g |
4-bromo-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole |
2287340-54-7 | 95.0% | 0.05g |
$707.0 | 2025-03-13 | |
| Enamine | EN300-6750194-0.1g |
4-bromo-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole |
2287340-54-7 | 95.0% | 0.1g |
$741.0 | 2025-03-13 | |
| Enamine | EN300-6750194-0.25g |
4-bromo-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole |
2287340-54-7 | 95.0% | 0.25g |
$774.0 | 2025-03-13 | |
| Enamine | EN300-6750194-0.5g |
4-bromo-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole |
2287340-54-7 | 95.0% | 0.5g |
$809.0 | 2025-03-13 | |
| Enamine | EN300-6750194-1.0g |
4-bromo-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole |
2287340-54-7 | 95.0% | 1.0g |
$842.0 | 2025-03-13 | |
| Enamine | EN300-6750194-2.5g |
4-bromo-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole |
2287340-54-7 | 95.0% | 2.5g |
$1650.0 | 2025-03-13 | |
| Enamine | EN300-6750194-5.0g |
4-bromo-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole |
2287340-54-7 | 95.0% | 5.0g |
$2443.0 | 2025-03-13 | |
| Enamine | EN300-6750194-10.0g |
4-bromo-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole |
2287340-54-7 | 95.0% | 10.0g |
$3622.0 | 2025-03-13 |
4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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